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Compound Name: TAN 420C

Cat. No.: B12373674

For Researchers, Scientists, and Drug Development Professionals

Abstract

TAN 420C, also known as Dihydroherbimycin C, is a member of the ansamycin family of
antibiotics isolated from the bacterium Streptomyces hygroscopicus. As a minor analogue of
the well-studied herbimycin complex, TAN 420C has garnered interest for its significant
biological activities, particularly its potent antitumor properties. This technical guide provides a
comprehensive overview of the chemical structure and properties of TAN 420C, including
detailed experimental methodologies for its isolation and biological evaluation. Furthermore, it
elucidates the proposed mechanism of action through key signaling pathways, offering valuable
insights for researchers in oncology and drug discovery.

Chemical Structure and Properties

TAN 420C is a macrocyclic lactam characterized by a benzenoid ansa bridge. Its chemical
identity has been established through various spectroscopic and analytical techniques.

Table 1: Chemical and Physical Properties of TAN 420C
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Property Value

(4E,6E,8S,9S,10E,12S,13R,14S,16S,17R)-12,1
5,13-trihnydroxy-8,14,17-trimethoxy-4,10,12,16-
Systematic Name tetramethyl-3-oxo0-2-aza-1(1,3)-

benzenacycloheptadecaphane-4,6,10-trien-9-yl

carbamate[1]
Synonyms Dihydroherbimycin C, Antibiotic TAN 420C[1]
CAS Number 91700-91-3[1]
Molecular Formula C29H42N209[1]
Molecular Weight 562.66 g/mol [1]
Appearance Not explicitly stated in search results
Solubility Not explicitly stated in search results
Purity Typically >95% for research-grade material

Biological Activity

TAN 420C exhibits potent cytotoxic activity against various cancer cell lines. Notably, it has
demonstrated strong efficacy against lymphocytic leukemia. Its biological activity is attributed to
its interaction with key cellular components involved in tumor progression and survival. Like
other members of the ansamycin family, such as herbimycin A, TAN 420C is believed to exert
its antitumor effects through the inhibition of critical signaling pathways.

Experimental Protocols
Isolation and Purification of TAN 420C from
Streptomyces hygroscopicus

The isolation of TAN 420C involves fermentation of Streptomyces hygroscopicus, followed by
extraction and chromatographic purification of the active compound.

Experimental Workflow for Isolation and Purification
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Caption: Workflow for the isolation and purification of TAN 420C.
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Cytotoxicity Assay

The cytotoxic effects of TAN 420C on cancer cells can be quantified using various in vitro
assays, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Experimental Workflow for MTT Assay
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Caption: Workflow for determining the cytotoxicity of TAN 420C using an MTT assay.
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Mechanism of Action and Signaling Pathways

The antitumor activity of TAN 420C is believed to be mediated through the inhibition of the Heat
Shock Protein 90 (Hsp90) and Src family tyrosine kinases. Hsp90 is a molecular chaperone
responsible for the stability and function of numerous client proteins, many of which are
oncoproteins critical for tumor cell growth and survival. Src kinases are non-receptor tyrosine
kinases that play a pivotal role in cell proliferation, differentiation, and survival.

By inhibiting Hsp90, TAN 420C disrupts the proper folding and function of these client proteins,
leading to their degradation via the ubiquitin-proteasome pathway. This, in turn, inhibits
downstream signaling cascades that promote cancer cell proliferation and survival, ultimately
inducing apoptosis.

Proposed Signaling Pathway of TAN 420C
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Caption: Proposed mechanism of action of TAN 420C via inhibition of Hsp90 and Src kinase.

Conclusion

TAN 420C is a promising antitumor agent with a mechanism of action that targets key
regulators of cancer cell proliferation and survival. The information provided in this technical
guide, including its chemical properties, isolation procedures, and proposed signaling
pathways, serves as a valuable resource for researchers and scientists in the field of oncology

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12373674?utm_src=pdf-body-img
https://www.benchchem.com/product/b12373674?utm_src=pdf-body
https://www.benchchem.com/product/b12373674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

and drug development. Further investigation into the specific molecular interactions and in vivo
efficacy of TAN 420C is warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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